N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-oxoquinolin-1(2H)-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C23H20N4O5/c1-2-20-25-23(32-26-20)16-10-22(29)27(17-6-4-3-5-15(16)17)12-21(28)24-11-14-7-8-18-19(9-14)31-13-30-18/h3-10H,2,11-13H2,1H3,(H,24,28)
• InChI Key: BJXNEKIXAIXHKC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=CC(=O)N(C3=CC=CC=C32)CC(=O)NCC4=CC5=C(C=C4)OCO5
• Molecular Formula: C23H20N4O5
• Molecular Weight: 432.4 g/mol

Description

N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-oxoquinolin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C23H20N4O5 and its molecular weight is 432.436. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Activity

A novel series of 3-benzyl-substituted-4(3H)-quinazolinones demonstrated significant in vitro antitumor activity, with some compounds exhibiting broad-spectrum antitumor effects. Molecular docking studies suggested these compounds bind similarly to known antitumor agents, highlighting their potential in cancer therapy (Ibrahim A. Al-Suwaidan et al., 2016).

Anticonvulsant Evaluation

Indoline derivatives of aryloxadiazole amine and benzothiazole acetamide were synthesized and evaluated for anticonvulsant activities, showing significant efficacy. Molecular docking studies were conducted to understand their interaction with Na+ channels and GABAA receptors, indicating their potential as anticonvulsant agents (R. Nath et al., 2021).

Antihistaminic Activity

Beta-[2-(alkoxyethyl)oxy]- and beta-[[2-(N,N-dialkylamino)ethyl]oxy]acetamides containing an N-heteryl moiety were synthesized and tested for in vitro antihistaminic activity. The compounds showed promising antihistaminic effects, indicating their potential use in allergic conditions (A. R. Rao & V. Reddy, 1994).

Antibacterial Agents

Novel N-(benzo[d]thiazol-2-yl)-2-(2-(6-chloroquinolin-4-yl)hydrazinyl)acetamide derivatives were synthesized and showed potent antibacterial activity against both Gram-positive and Gram-negative bacteria. These compounds have been identified as promising candidates for the development of new antibacterial agents (Manoj N. Bhoi et al., 2015).

Analgesic and Anti-inflammatory Activities

New 1,3,4-oxadiazole derivatives linked with quinazolin-4-one moiety were synthesized and evaluated for their analgesic and anti-inflammatory activities in animal models. Some derivatives showed potent activities, suggesting their utility in pain and inflammation management (D. Dewangan et al., 2016).